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Compound of Interest

Compound Name: 3-Propoxyphenol

Cat. No.: B1365604 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for the handling of 3-Propoxyphenol, including detailed

operational and disposal plans to foster a secure research environment.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Propoxyphenol is presented below for easy

reference.

Property Value

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol

Appearance Beige solid

Melting Point/Range 55 - 58 °C / 131 - 136.4 °F[1]

Flash Point > 110 °C / > 230 °F[1]

Storage Temperature Store at 4°C for saturated phenol[2].
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Hazard Identification and Personal Protective
Equipment (PPE)
3-Propoxyphenol is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation. It is harmful if swallowed[1]. Therefore, stringent

adherence to PPE guidelines is mandatory.

Required Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards[3]. A face shield should be worn over safety glasses if

there is a risk of splashing[4].

Skin Protection:

Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.

Disposable nitrile gloves offer short-term protection against a broad range of chemicals[3]

[4]. Always wash and dry hands after handling.

Lab Coat: A Nomex® laboratory coat should be worn and kept buttoned to cover as much

skin as possible[4].

Clothing: Wear long pants and closed-toe, closed-heel shoes. Avoid clothing made of

polyester or acrylic fabrics[4].

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator[3]. Engineering controls like fume hoods should be the primary method of

exposure control[4].

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Propoxyphenol is crucial for safety. The following

workflow diagram and procedural steps outline the process from preparation to post-handling

cleanup.
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Pre-Operational Checks

Handling Procedure

Post-Operational Procedures

Waste Disposal

Don Appropriate PPE

Review Safety Data Sheet

Verify Fume Hood Functionality

Weigh Compound in Fume Hood

Prepare Solution in Fume Hood

Perform Experiment in Designated Area

Decontaminate Work Area

Segregate and Label Waste

Doff and Dispose of PPE Correctly Use Closed, Labeled Containers

Wash Hands Thoroughly Store Waste in Designated Area

Arrange for Hazardous Waste Pickup
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Safe Handling Workflow for 3-Propoxyphenol
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Procedural Steps:

Pre-Operational Checks:

Ensure all required PPE is available and in good condition.

Review the Safety Data Sheet (SDS) for 3-Propoxyphenol.

Confirm that the chemical fume hood is functioning correctly.

Handling:

Conduct all manipulations, including weighing and preparing solutions, within a certified

chemical fume hood to prevent inhalation exposure[2][5].

Use non-sparking tools and prevent fire caused by electrostatic discharge[3].

Keep the container tightly closed when not in use[1].

Storage:

Store in a dry, cool, and well-ventilated place[1].

Keep the container tightly closed and store locked up.

Incompatible with strong oxidizing agents and strong bases[1].

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1365604?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.echemi.com/sds/3-cyclopropylphenol-pd180824108631.html
https://www.fishersci.com/store/msds?partNumber=AC213320250&productDescription=P-PROPOXYPHENOL+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC213320250&productDescription=P-PROPOXYPHENOL+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC213320250&productDescription=P-PROPOXYPHENOL+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation[3].

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor[1][3].

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing and seek

immediate medical attention[1][3].

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[3].

Disposal Plan
Proper disposal of 3-Propoxyphenol and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow:
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Waste Collection

Labeling and Storage

Final Disposal

Collect Liquid Waste in Compatible Container

Label with 'Hazardous Waste' and Contents

Collect Contaminated Solids Separately

Store in a Designated, Ventilated Area

Segregate from Incompatible Wastes

Request Pickup by EHS or Licensed Contractor

Maintain Disposal Records

Click to download full resolution via product page

Disposal Workflow for 3-Propoxyphenol Waste

Disposal Steps:

Collection:

Collect all 3-Propoxyphenol waste, including solutions and contaminated materials, in a

designated hazardous waste container[2].
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Do not dispose of this chemical down the drain or in regular trash[1][6].

Container Requirements:

Use containers that are in good condition, compatible with the waste, and can be tightly

closed[7].

The container must be labeled with the words "HAZARDOUS WASTE" and a clear

description of the contents[7].

Storage of Waste:

Store waste containers in a designated, well-ventilated area, away from incompatible

materials[6].

Keep containers closed at all times except when adding waste[7].

Final Disposal:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, regional, and national regulations[1]. Contact your institution's Environmental

Health and Safety (EHS) department for specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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